Benzofuran-2-carbonyl chloride
Cat. No. B1581960
M. Wt: 180.59 g/mol
InChI Key: ZJDRDTZQVOCKPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06660744B1
Procedure details
A suspension of 2-benzofurancarboxylic acid (0.746 g, 4.6 mmol) in dichloromethane (3 mL) was treated with oxalyl chloride (0.700 g, 5.52 mmol) and one drop of dimethylformamide. The reaction mixture was shaken for 15 h. The solvent was removed under reduced pressure and dried under high vacuum to afford a quantitative amount of benzo[b]furan-2-carbonyl chloride. The oil was directly used in the following reaction.
Identifiers
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REACTION_CXSMILES
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[O:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[CH:3]=[C:2]1[C:10]([OH:12])=O.C(Cl)(=O)C([Cl:16])=O>ClCCl.CN(C)C=O>[O:1]1[C:2]([C:10]([Cl:16])=[O:12])=[CH:3][C:4]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]1=2
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Inputs
Step One
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Name
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|
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Quantity
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0.746 g
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Type
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reactant
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Smiles
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O1C(=CC2=C1C=CC=C2)C(=O)O
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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0.7 g
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was shaken for 15 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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dried under high vacuum
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Outcomes
Product
Details
Reaction Time |
15 h |
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Name
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|
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Type
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product
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Smiles
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O1C2=C(C=C1C(=O)Cl)C=CC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
